Cas no 2423-68-9 (Quinoline, 2-chloro-, 1-oxide)

• Product Name: Quinoline, 2-chloro-, 1-oxide
• CAS No: 2423-68-9
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 1416887
• PubChem ID: 12245212
• Update Time: 2025-04-20

Quinoline, 2-chloro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-chloro-, 1-oxide
• 2-chloro-1-oxidoquinolin-1-ium
• 2423-68-9
• SCHEMBL11710301
• 2-chloro-quinoline-N-oxide
• SSVVALKTXQOZNA-UHFFFAOYSA-N
• DTXSID20482162
• 2-chloroquinoline-N-oxide

• Inchi： 1S/C9H6ClNO/c10-9-6-5-7-3-1-2-4-8(7)11(9)12/h1-6H
• InChI Key： SSVVALKTXQOZNA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=CC=CC2=[N+]1[O-]

Computed Properties

• Exact Mass: 179.01388
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines